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Compound of Interest

Compound Name: ONO-9780307

Cat. No.: B15568995 Get Quote

Disclaimer: This document is intended for informational purposes for research professionals.

ONO-9780307 is for research use only and its toxicological properties have not been fully

characterized.[1] Always treat this and other uncharacterized compounds as potentially

hazardous. A thorough, site-specific risk assessment must be conducted before handling.

Pre-Handling and Risk Assessment
Before any manipulation of ONO-9780307, a formal risk assessment is mandatory.[2][3] This

compound is a potent LPA1 antagonist, and in the absence of a comprehensive Safety Data

Sheet (SDS), a precautionary principle must be applied, assuming the substance may be

highly potent and hazardous.[4]

Key Pre-Handling Steps:

Information Review: Consult all available supplier data sheets and any internal institutional

knowledge regarding similar compounds.[2][5]

Designate a Handling Area: All work with ONO-9780307, especially with the solid form, must

be performed in a designated area with controlled access, such as a chemical fume hood, a

ventilated balance enclosure, or a glove box.[4]

Assemble Materials: Ensure all necessary personal protective equipment (PPE) and spill

cleanup materials are readily available before bringing the compound into the work area.[4]
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Inform Colleagues: Notify personnel in the immediate vicinity that a potent compound is

being handled.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is crucial to minimize exposure.[4][6] The following table

summarizes the recommended PPE for different procedures involving ONO-9780307.

Procedure
Required Personal

Protective Equipment
Rationale

Handling Solid Compound

(Weighing, Aliquoting)

• Double Nitrile Gloves•

Chemical Splash Goggles &

Face Shield• Disposable Gown

with tight-fitting cuffs• NIOSH-

approved Respirator (e.g., N95

or higher)

To prevent inhalation of fine

powders and protect skin and

eyes from contact with the

potent solid compound.[4][7]

Preparing Solutions (In Vitro/In

Vivo)

• Double Nitrile Gloves•

Chemical Splash Goggles•

Chemical-resistant Lab Coat

To protect against splashes of

the compound dissolved in

solvents like DMSO.[1][4]

Administering to Animals

• Double Nitrile Gloves•

Chemical Splash Goggles• Lab

Coat

To prevent accidental

exposure during administration

and handling of treated

animals.

Waste Disposal

• Double Nitrile Gloves•

Chemical Splash Goggles• Lab

Coat

To protect against contact with

contaminated waste materials.

[8]

Note: Always inspect PPE for integrity before use. Do not wear PPE outside of the designated

laboratory area.[4]

Operational Plan: Step-by-Step Handling Protocol
A. Handling and Weighing the Solid Compound:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/Critical_Safety_Protocols_for_Handling_Potent_and_Unidentified_Research_Compounds.pdf
https://www.benchchem.com/pdf/Critical_Safety_Protocols_for_Handling_Potent_and_Unidentified_Research_Compounds.pdf
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.benchchem.com/product/b15568995?utm_src=pdf-body
https://www.benchchem.com/pdf/Critical_Safety_Protocols_for_Handling_Potent_and_Unidentified_Research_Compounds.pdf
https://resources.duralabel.com/articles/choosing-ppe-to-protect-against-poisons-in-the-workplace
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/pdf/Critical_Safety_Protocols_for_Handling_Potent_and_Unidentified_Research_Compounds.pdf
https://maxedoutcompounds.com/how-to-handle-research-compounds-safely/
https://www.benchchem.com/pdf/Critical_Safety_Protocols_for_Handling_Potent_and_Unidentified_Research_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare the Enclosure: Perform all manipulations of solid ONO-9780307 within a certified

chemical fume hood or a powder-containment enclosure.[4]

Don PPE: Wear the full PPE ensemble for handling solids as detailed in the table above.

Minimize Dust: Use wet-handling techniques where feasible (e.g., gently dampening powder

with a solvent) to minimize dust generation.[4] Handle the compound gently, avoiding actions

that could create airborne particles.

Weighing: Use the smallest amount of substance necessary for the experiment.[4]

Cleanup: After weighing, carefully decontaminate all surfaces and equipment (e.g., spatulas,

weigh boats) with an appropriate solvent (such as ethanol or isopropanol) followed by a

cleaning agent. Dispose of cleaning materials as hazardous waste.

B. Preparing Stock and Working Solutions:

Solubility: ONO-9780307 is soluble in DMSO.[1][2] For in vivo use, co-solvents such as corn

oil may be required.[1]

Procedure: In a fume hood, slowly add the weighed compound to the solvent to avoid

splashing.[4] If necessary, use sonication to aid dissolution.[1]

Storage: Store stock solutions at -80°C for up to 6 months or -20°C for up to 1 month,

protected from light.[1] It is recommended to aliquot solutions to prevent degradation from

repeated freeze-thaw cycles.[1] Prepare fresh working solutions for in vivo experiments on

the day of use.[4]

Disposal Plan
All waste materials contaminated with ONO-9780307 must be treated as hazardous chemical

waste and disposed of according to institutional and local regulations.[1][8][9]

Waste Segregation and Labeling:

Solid Waste: Collect all contaminated solid waste (e.g., gloves, disposable gowns, weigh

boats, pipette tips) in a dedicated, sealed, and clearly labeled hazardous waste container.[9]
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Liquid Waste: Collect all unused solutions and contaminated solvents in a separate, sealed,

and compatible hazardous waste container. Do not pour any chemical waste down the drain.

[8][10]

Sharps: Any chemically contaminated needles or blades must be disposed of in a labeled,

puncture-resistant sharps container.[9]

Labeling: All waste containers must be labeled with "Hazardous Waste" and a full list of the

chemical contents, including ONO-9780307 and any solvents.[1]

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste pickup and disposal procedures.[1]

Emergency Procedures
Spills:

For small spills, use a chemical spill kit to absorb the material. Decontaminate the area with

an appropriate solvent. All cleanup materials must be disposed of as hazardous waste.

For large spills, evacuate the area, notify others, and contact your institution's EHS or

emergency response team immediately.

Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding

eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, seek immediate medical

attention.

Visual Workflow for Handling ONO-9780307
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Caption: Workflow for the safe handling of ONO-9780307 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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